Cas no 1212394-70-1 ((1R)-2-chloro-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol)

(1R)-2-Chloro-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol is a chiral chlorohydrin derivative featuring a tetrahydronaphthalene backbone. This compound is of interest in synthetic organic chemistry due to its stereospecific configuration at the C1 position, which makes it a valuable intermediate for the preparation of enantiomerically pure pharmaceuticals and fine chemicals. The presence of both hydroxyl and chloro functional groups allows for further selective transformations, such as nucleophilic substitutions or cyclizations. Its tetrahydronaphthalene moiety enhances lipophilicity, potentially improving bioavailability in drug development applications. The (1R)-enantiomer offers precise stereochemical control in asymmetric synthesis, making it advantageous for research in medicinal chemistry and chiral catalyst design.
(1R)-2-chloro-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol structure
1212394-70-1 structure
Product Name:(1R)-2-chloro-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol
CAS No:1212394-70-1
MF:C12H15ClO
MW:210.699902772903
MDL:MFCD09863629
CID:5206474
Update Time:2025-06-06

(1R)-2-chloro-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-2-Chloro-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol
    • (1R)-2-chloro-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanol
    • (R)-2-Chloro-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol
    • 2-Naphthalenemethanol, α-(chloromethyl)-5,6,7,8-tetrahydro-, (αR)-
    • (1R)-2-chloro-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol
    • MDL: MFCD09863629
    • Inchi: 1S/C12H15ClO/c13-8-12(14)11-6-5-9-3-1-2-4-10(9)7-11/h5-7,12,14H,1-4,8H2/t12-/m0/s1
    • InChI Key: VUPFABAOUOUMBR-LBPRGKRZSA-N
    • SMILES: ClC[C@@H](C1C=CC2=C(C=1)CCCC2)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2

(1R)-2-chloro-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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(1R)-2-chloro-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-ol Related Literature

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